Cas no 2679838-01-6 ((2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679838-01-6
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 5643447
• PubChem ID: 165917062
• Update Time: 2025-05-24

(2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679838-01-6
• EN300-28282393
• (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C8H8F3N3O4/c9-8(10,11)6(17)14-4(5(15)16)1-3-2-12-7(18)13-3/h2,4H,1H2,(H,14,17)(H,15,16)(H2,12,13,18)/t4-/m0/s1
• InChI Key： ALSJTUZLFHSWSN-BYPYZUCNSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1=CNC(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 267.04669023g/mol
• Monoisotopic Mass: 267.04669023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679838-01-6)

The compound (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS No. 2679838-01-6, represents a sophisticated chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and a trifluoroacetamido group, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating protein interactions. Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in medicinal chemistry.

In recent years, the demand for chiral building blocks like this compound has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure therapeutics. The 2-hydroxy-1H-imidazol-4-yl moiety is particularly noteworthy, as imidazole derivatives are known for their role in bioactive molecules, including antifungal and anticancer agents. Coupled with the trifluoroacetamido group, which enhances metabolic stability, this compound aligns with trends in precision medicine and targeted drug delivery.

From a synthetic perspective, 2679838-01-6 exemplifies the convergence of green chemistry and high-efficiency catalysis. Modern laboratories prioritize sustainable methods for producing such complex molecules, often leveraging microwave-assisted synthesis or flow chemistry to reduce waste and improve yields. These techniques address growing concerns about environmental impact while meeting the pharmaceutical industry's need for scalable processes.

The compound's potential applications extend to proteomics and biomarker discovery, where its structural features could facilitate the study of post-translational modifications. Its hydrogen-bonding capacity, attributed to the hydroxy-imidazole unit, makes it a valuable probe for investigating protein-ligand interactions—a hot topic in AI-driven drug design. Computational tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations often utilize such compounds to validate predictive models.

Quality control of (2S)-3-(2-hydroxy-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid relies heavily on HPLC and LC-MS techniques, ensuring enantiomeric purity and batch consistency. These analytical methods are critical given the compound's potential use in GMP manufacturing for clinical trials. Regulatory agencies emphasize stringent characterization, making NMR and XRPD data essential for compliance with ICH guidelines.

Emerging discussions in scientific forums highlight this compound's relevance to neurodegenerative disease research, particularly in modulating metal ion homeostasis—a key factor in conditions like Alzheimer's. The imidazole scaffold's ability to chelate metals aligns with current explorations into multi-target-directed ligands (MTDLs), a strategy gaining traction for complex pathologies.

In conclusion, CAS No. 2679838-01-6 embodies the intersection of cutting-edge synthetic chemistry and therapeutic innovation. As the pharmaceutical landscape evolves toward personalized therapies and computational-aided discovery, such structurally nuanced compounds will undoubtedly play pivotal roles. Ongoing research into its pharmacokinetic profiles and structure-activity relationships (SAR) may unlock novel applications across multiple disease areas.